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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of

Carbomer 980 as a gelling agent. It delves into the molecular principles governing its function,

presents quantitative data on its performance under varying conditions, and outlines detailed

experimental protocols for its characterization.

Core Mechanism of Action: From Polymer to Gel
Carbomer 980 is a high molecular weight, cross-linked polymer of acrylic acid.[1][2] In its dry,

powdered state, the polymer chains are tightly coiled.[3] The gelling mechanism is primarily

driven by a process of neutralization. When dispersed in water, Carbomer 980 hydrates and

begins to uncoil. However, it is the neutralization of the acidic carboxylic acid groups along the

polymer backbone by an alkali that triggers the dramatic increase in viscosity and the formation

of a gel.[4][5]

This process can be broken down into two key steps:

Dispersion and Hydration: Initially, Carbomer 980 is dispersed in an aqueous solution. The

polymer particles absorb water and swell, leading to a modest increase in viscosity. At this

stage, the solution remains acidic, typically with a pH between 2.7 and 3.5 for a 0.5%

dispersion.[5]
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Neutralization and Gel Formation: The addition of a neutralizing agent, such as sodium

hydroxide (NaOH) or triethanolamine (TEA), deprotonates the carboxylic acid groups (-

COOH) to form carboxylate anions (-COO⁻).[6] The resulting negative charges along the

polymer backbone lead to strong electrostatic repulsion between adjacent carboxylate

groups. This repulsion forces the polymer chains to uncoil and expand, creating a three-

dimensional network that entraps water molecules and significantly increases the viscosity of

the solution, forming a stable gel.[7] The optimal pH for achieving maximum viscosity is

typically in the range of 6.0 to 7.0.[8]

Below is a diagram illustrating the molecular mechanism of Carbomer 980 gelation.
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Figure 1: Molecular mechanism of Carbomer 980 gelation.
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Data Presentation: Quantitative Analysis of Gel
Properties
The viscosity of a Carbomer 980 gel is critically dependent on its concentration and the pH of

the formulation. The following tables summarize the typical viscosity of Carbomer 980 gels

under different conditions.

Carbomer 980 Concentration (w/v %)
Typical Viscosity Range (cP) at pH 7.3-
7.8*

0.2% 13,000 - 30,000

0.5% 40,000 - 60,000

*Viscosity measured using a Brookfield RVT viscometer at 20 rpm and 25°C.

The relationship between pH and viscosity is not linear. Viscosity generally increases with pH,

reaching a maximum in the neutral range, and then decreases at higher pH values.

pH
Approximate Viscosity (cP) of 0.5%
Carbomer Gel*

4.0 ~5,000

5.0 ~30,000

6.0 ~55,000

7.0 ~50,000

8.0 ~45,000

9.0 ~35,000

*Data is estimated based on graphical representations from various sources and should be

considered illustrative. Actual values can vary based on the specific neutralizing agent,

temperature, and measurement parameters.
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Experimental Protocols
This section provides detailed methodologies for the preparation and characterization of

Carbomer 980 gels.

Preparation of Carbomer 980 Gel (1% w/v)
Materials and Equipment:

Carbomer 980 powder

Deionized water

Neutralizing agent (e.g., 10% w/v Sodium Hydroxide solution or Triethanolamine)

Beaker

Overhead stirrer or magnetic stirrer

pH meter

Weighing balance

Procedure:

Weigh 1.0 g of Carbomer 980 powder.

Measure 99.0 mL of deionized water into a beaker.

While stirring the water vigorously with an overhead stirrer or magnetic stirrer, slowly sprinkle

the Carbomer 980 powder into the vortex to avoid the formation of agglomerates.

Continue stirring until the Carbomer 980 is fully dispersed and the solution is free of lumps.

This may take up to an hour.

Allow the dispersion to hydrate for at least 30 minutes.

Slowly add the neutralizing agent dropwise while continuously monitoring the pH with a

calibrated pH meter.
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Continue adding the neutralizing agent until the desired pH (typically 6.0-7.0) is reached and

a clear, viscous gel is formed.

Stir the gel gently to ensure homogeneity.

Rheological Characterization
Equipment:

Rotational viscometer or rheometer with appropriate geometry (e.g., cone and plate, parallel

plate, or cylindrical spindle)

Temperature control unit

Procedure:

Equilibrate the Carbomer 980 gel sample to the desired temperature (e.g., 25°C).

Carefully load the sample onto the viscometer/rheometer, ensuring no air bubbles are

trapped.

Allow the sample to rest for a few minutes to recover from any shear stress induced during

loading.

Perform viscosity measurements at a controlled shear rate (e.g., 20 rpm for a Brookfield

viscometer) or over a range of shear rates to characterize the shear-thinning behavior.

Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

For more detailed rheological analysis, perform oscillatory measurements to determine the

storage modulus (G') and loss modulus (G'').

Below is a diagram illustrating a typical experimental workflow for the preparation and

characterization of a Carbomer 980 gel.
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Figure 2: Experimental workflow for Carbomer 980 gel preparation and characterization.
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Conclusion
Carbomer 980's efficacy as a gelling agent is rooted in its unique polymeric structure and its

response to changes in pH. The process of neutralization is the critical step that transforms a

low-viscosity dispersion into a highly viscous and stable gel. Understanding the interplay

between concentration, pH, and rheological properties is essential for the successful

formulation of products for a wide range of applications in the pharmaceutical and cosmetic

industries. The experimental protocols provided in this guide offer a foundation for the

consistent preparation and characterization of Carbomer 980 gels, enabling researchers and

developers to harness its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3030406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

